Cas no 2098105-08-7 (Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate
• CAS No: 2098105-08-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5728750
• PubChem ID: 122239313
• Update Time: 2025-08-05

Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812307
• F1967-8173
• methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate
• 2098105-08-7
• 4-Pyrimidinecarboxylic acid, 2-cyclopropyl-6-(methoxymethyl)-, methyl ester
• Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H14N2O3/c1-15-6-8-5-9(11(14)16-2)13-10(12-8)7-3-4-7/h5,7H,3-4,6H2,1-2H3
• InChI Key： CLEVFQZPVHQCHV-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(C(=O)OC)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±32.0 °C(Predicted)
• pka: -1.25±0.32(Predicted)

Additional information on Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate

Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate (CAS No. 2098105-08-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6, making it a valuable target for further research and development.

Recent studies have highlighted the potential of Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate in the context of enzyme inhibition and its role in modulating cellular pathways. Researchers have explored its ability to interact with key enzymes involved in metabolic processes, offering insights into its potential therapeutic applications. The cyclopropyl group at position 2 of the pyrimidine ring contributes to the molecule's unique stereochemical properties, which are crucial for its biological activity. Additionally, the methoxymethyl substituent at position 6 enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

The synthesis of Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate involves a multi-step process that combines principles from organic chemistry and catalytic reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological systems. The use of transition metal catalysts and microwave-assisted synthesis techniques has further streamlined the production process, ensuring higher yields and improved purity.

In terms of applications, Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate has shown promise in the development of antiviral agents. Its ability to inhibit viral replication mechanisms has been explored in preclinical studies, with encouraging results suggesting its potential as a lead compound for antiviral drug design. Furthermore, this compound has been investigated for its role in modulating cellular signaling pathways, particularly those involved in inflammation and immune response.

From a structural perspective, the pyrimidine core of Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate provides a versatile scaffold for further functionalization. The methyl ester group at position 4 can be readily modified to introduce additional functionalities, such as hydroxamic acids or sulfonamides, expanding its potential applications in drug discovery. Recent research has also focused on the development of prodrugs based on this compound, aiming to enhance its pharmacokinetic properties and reduce systemic toxicity.

In conclusion, Methyl 2-cyclopropyl-6-(methoxymethyl)pyrimidine-4-carboxylate (CAS No. 2098105-08-7) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activity profiles, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in the development of novel therapeutic agents.